N~2~-benzyl-N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(4-ethoxyphenyl)glycinamide

• IUPAC Name: 2-[benzyl-(4-bromophenyl)sulfonylamino]-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C23H23BrN2O4S/c1-2-30-21-12-10-20(11-13-21)25-23(27)17-26(16-18-6-4-3-5-7-18)31(28,29)22-14-8-19(24)9-15-22/h3-15H,2,16-17H2,1H3,(H,25,27)
• InChI Key: OZTHOPWIPXSHMG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN(CC2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C23H23BrN2O4S
• Molecular Weight: 503.4 g/mol

Description

N~2~-benzyl-N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(4-ethoxyphenyl)glycinamide, also known as BESG, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. BESG is a type of glycine transporter-1 (GlyT1) inhibitor, which means that it can increase the levels of glycine in the brain. This can have significant implications for the treatment of various neurological disorders.

Mechanism of Action

N~2~-benzyl-N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(4-ethoxyphenyl)glycinamide works by inhibiting the reuptake of glycine in the brain, which leads to an increase in the levels of glycine available to bind to NMDA receptors. This enhances the activity of these receptors, which can improve cognitive function and reduce symptoms of neurological disorders.
Biochemical and Physiological Effects:
N~2~-benzyl-N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(4-ethoxyphenyl)glycinamide has been found to have a number of biochemical and physiological effects, including increasing the levels of glycine in the brain, enhancing the activity of NMDA receptors, and improving cognitive function. In addition, N~2~-benzyl-N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(4-ethoxyphenyl)glycinamide has been shown to have neuroprotective effects, which may make it useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N~2~-benzyl-N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(4-ethoxyphenyl)glycinamide is its ability to increase the levels of glycine in the brain, which can have a number of beneficial effects. However, there are also some limitations to using N~2~-benzyl-N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(4-ethoxyphenyl)glycinamide in lab experiments. For example, N~2~-benzyl-N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(4-ethoxyphenyl)glycinamide is not very soluble in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of future directions for research on N~2~-benzyl-N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(4-ethoxyphenyl)glycinamide. One area of interest is the development of more effective GlyT1 inhibitors, which may have even greater potential for the treatment of neurological disorders. In addition, researchers are exploring the use of N~2~-benzyl-N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(4-ethoxyphenyl)glycinamide in combination with other drugs to enhance its therapeutic effects. Finally, there is ongoing research into the potential use of N~2~-benzyl-N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(4-ethoxyphenyl)glycinamide in the treatment of other conditions, such as chronic pain and addiction.

Synthesis Methods

The synthesis of N~2~-benzyl-N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(4-ethoxyphenyl)glycinamide involves a multi-step process that includes the reaction of 4-bromobenzenesulfonyl chloride with N-(4-ethoxyphenyl)glycine to form the corresponding sulfonyl amide. This intermediate is then reacted with benzylamine to yield the final product, N~2~-benzyl-N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(4-ethoxyphenyl)glycinamide.

Scientific Research Applications

N~2~-benzyl-N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(4-ethoxyphenyl)glycinamide has been studied extensively for its potential applications in the treatment of various neurological disorders, including schizophrenia, depression, and Alzheimer's disease. In particular, N~2~-benzyl-N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(4-ethoxyphenyl)glycinamide has been found to enhance the activity of NMDA receptors, which are involved in learning, memory, and synaptic plasticity.